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3-(Cholamidopropyl)-1,1-dimethamine 3-(Cholamidopropyl)-1,1-dimethamine
Brand Name: Vulcanchem
CAS No.: 76555-98-1
VCID: VC0015123
InChI: InChI=1S/C29H52N2O4/c1-18(7-10-26(35)30-13-6-14-31(4)5)21-8-9-22-27-23(17-25(34)29(21,22)3)28(2)12-11-20(32)15-19(28)16-24(27)33/h18-25,27,32-34H,6-17H2,1-5H3,(H,30,35)/t18-,19+,20-,21-,22+,23+,24-,25+,27+,28+,29-/m1/s1
SMILES: CC(CCC(=O)NCCCN(C)C)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C
Molecular Formula: C29H52N2O4
Molecular Weight: 492.745

3-(Cholamidopropyl)-1,1-dimethamine

CAS No.: 76555-98-1

Reference Standards

VCID: VC0015123

Molecular Formula: C29H52N2O4

Molecular Weight: 492.745

3-(Cholamidopropyl)-1,1-dimethamine - 76555-98-1

CAS No. 76555-98-1
Product Name 3-(Cholamidopropyl)-1,1-dimethamine
Molecular Formula C29H52N2O4
Molecular Weight 492.745
IUPAC Name (4R)-N-[3-(dimethylamino)propyl]-4-[(3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanamide
Standard InChI InChI=1S/C29H52N2O4/c1-18(7-10-26(35)30-13-6-14-31(4)5)21-8-9-22-27-23(17-25(34)29(21,22)3)28(2)12-11-20(32)15-19(28)16-24(27)33/h18-25,27,32-34H,6-17H2,1-5H3,(H,30,35)/t18-,19+,20-,21-,22+,23+,24-,25+,27+,28+,29-/m1/s1
Standard InChIKey CLOVEIUMHBMREZ-JSAKOLFCSA-N
SMILES CC(CCC(=O)NCCCN(C)C)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C
Synonyms (3,5,7,12)-N-[3-(Dimethylamino)propyl]-3,7,12-trihydroxy-cholan-24-amide;
PubChem Compound 46780965
Last Modified Nov 11 2021
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